4-Feruloylquinic Acid: A Comprehensive Technical Guide to its Natural Sources, Analysis, and Biological Activities
4-Feruloylquinic Acid: A Comprehensive Technical Guide to its Natural Sources, Analysis, and Biological Activities
For Researchers, Scientists, and Drug Development Professionals
Abstract
4-O-Feruloylquinic acid (4-FQA), a prominent member of the hydroxycinnamate family, is a bioactive phenolic compound extensively distributed throughout the plant kingdom. Esteemed for its significant antioxidant, anti-inflammatory, and neuroprotective properties, 4-FQA is the subject of escalating scientific inquiry. This technical guide furnishes an in-depth overview of the natural origins and distribution of 4-FQA, presenting quantitative data on its prevalence in various plant species. Detailed experimental protocols for its extraction, isolation, and quantification are provided, alongside an exploration of the key signaling pathways it modulates. This document is designed to serve as an essential resource for researchers and professionals engaged in the fields of natural product chemistry, pharmacology, and drug discovery.
Natural Sources and Distribution
4-Feruloylquinic acid is synthesized in a wide array of plant species, where it contributes to the plant's defense mechanisms and cellular structure. Its distribution varies significantly depending on the plant species, cultivar, maturity, and the specific plant part.
Major Dietary Sources
Coffee beans, particularly from Coffea arabica and Coffea robusta, stand out as one of the most significant dietary sources of 4-FQA.[1] Beyond coffee, this compound is present in a variety of fruits and vegetables. Notable fruit sources include European plums (Prunus domestica), peaches (Prunus persica), apricots (Prunus armeniaca), and jostaberries (Ribes × nidigrolaria).[2][3][4][5] Among vegetables, carrots (Daucus carota) and sweet potatoes (Ipomoea batatas) are recognized for their 4-FQA content.[6]
Medicinal Plants
Several plants utilized in traditional medicine owe part of their therapeutic effects to the presence of 4-FQA. These include Ilex paraguariensis (Yerba Mate), Stemona japonica, Coptis japonica, and Panax ginseng (Korean Ginseng).[7][8][9][10] In these plants, 4-FQA often exists as part of a complex mixture of phenolic compounds that act synergistically.
Quantitative Data on 4-Feruloylquinic Acid Content
The concentration of 4-feruloylquinic acid in natural sources is highly variable. The following tables summarize the quantitative data available in the scientific literature.
| Plant Source | Plant Part | Concentration (mg/100g dry weight unless otherwise specified) | Reference(s) |
| Coffea arabica (Coffee) | Green Beans | Total FQAs are a minor component of total chlorogenic acids. | [1] |
| Coffea arabica (Coffee) | Brewed Beverage | 13.26 mg/100 mL | |
| Daucus carota (Carrot) | Root | 0.00 - 0.13 mg/100g fresh weight | |
| Ipomoea batatas (Sweet Potato) | Leaves | Contains feruloylquinic acids; specific data for 4-FQA is limited. | [6] |
| Ilex paraguariensis (Yerba Mate) | Leaves | Contains feruloylquinic acid. | [7] |
| Prunus domestica (Plum) | Fruit | Contains feruloylquinic acid. | [2] |
| Prunus persica (Peach) | Fruit | Contains 4-O-feruloylquinic acid. | [3] |
| Prunus armeniaca (Apricot) | Leaves | Contains 4-O-feruloylquinic acid. | [4] |
Experimental Protocols
Accurate analysis of 4-feruloylquinic acid requires robust extraction and analytical methodologies.
Extraction of 4-Feruloylquinic Acid from Plant Material
This protocol provides a general method for the extraction of 4-FQA from a dried plant matrix.
Materials:
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Dried and powdered plant material
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80% Methanol (HPLC grade)
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Ultrasonic bath
-
Centrifuge
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0.45 µm syringe filters
Procedure:
-
Accurately weigh 1.0 g of the dried and powdered plant material into a centrifuge tube.
-
Add 10 mL of 80% methanol.
-
Sonicate the mixture in an ultrasonic bath for 30 minutes.
-
Centrifuge the mixture at 4000 rpm for 15 minutes.
-
Collect the supernatant.
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Filter the supernatant through a 0.45 µm syringe filter prior to HPLC analysis.[6]
Quantification by High-Performance Liquid Chromatography (HPLC)
This section outlines a typical HPLC method for the separation and quantification of 4-FQA.
Instrumentation and Conditions:
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Column: C18 reversed-phase column (e.g., 250 mm x 4.6 mm, 5 µm particle size).[6]
-
Mobile Phase:
-
Gradient Elution: A common gradient starts with a low percentage of Solvent B (e.g., 5%), gradually increasing to elute the compounds of interest.[11]
-
Flow Rate: 1.0 mL/min.[6]
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Column Temperature: 30 °C.[6]
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Detection: UV detector at 320 nm.[11]
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Injection Volume: 10 µL.[6]
Calibration: Prepare a series of standard solutions of a certified 4-O-feruloylquinic acid standard in the mobile phase at concentrations ranging from 1 to 100 µg/mL to generate a calibration curve.[6]
Identification by Liquid Chromatography-Mass Spectrometry (LC-MS/MS)
LC-MS/MS is a powerful tool for the unambiguous identification of 4-FQA in complex mixtures.
Ionization Mode: Electrospray ionization (ESI) in negative ion mode is typically used.
Fragmentation Pattern: The fragmentation of the [M-H]⁻ ion of 4-feruloylquinic acid (m/z 367) provides characteristic product ions that aid in its identification. Key fragment ions include m/z 193 (feruloyl moiety) and m/z 173 (dehydrated quinic acid). The relative abundance of these ions can help distinguish between different feruloylquinic acid isomers.[3]
Signaling Pathways and Biological Activities
4-Feruloylquinic acid exerts its biological effects through the modulation of several key signaling pathways, primarily related to its antioxidant and anti-inflammatory properties.
Antioxidant Activity
The antioxidant mechanism of 4-FQA is attributed to its ability to scavenge free radicals through two primary mechanisms: Hydrogen Atom Transfer (HAT) and Single Electron Transfer (SET).[12]
A crucial pathway involved in the cellular antioxidant response is the Nuclear factor erythroid 2-related factor 2 (Nrf2) pathway. Under conditions of oxidative stress, 4-FQA can promote the dissociation of Nrf2 from its inhibitor Keap1, allowing Nrf2 to translocate to the nucleus. There, it binds to the Antioxidant Response Element (ARE) in the promoter region of various antioxidant genes, leading to their upregulation.
Anti-inflammatory Activity
Chronic inflammation is implicated in a multitude of diseases. 4-FQA and related compounds have demonstrated anti-inflammatory effects by modulating key inflammatory pathways such as the Nuclear Factor-kappa B (NF-κB) and Mitogen-Activated Protein Kinase (MAPK) pathways. By inhibiting these pathways, 4-FQA can reduce the production of pro-inflammatory cytokines and mediators.
Experimental Workflows
The following diagram illustrates a typical workflow for the investigation of 4-Feruloylquinic acid from a natural source.
Conclusion
4-Feruloylquinic acid is a widely distributed natural compound with a range of promising biological activities. Its prevalence in common dietary sources, such as coffee and various fruits, makes it a significant component of the human diet. The methodologies outlined in this guide provide a robust framework for the extraction, analysis, and biological evaluation of this compound. Further research into the specific mechanisms of action and potential therapeutic applications of 4-Feruloylquinic acid is warranted and holds considerable promise for the development of new functional foods and pharmaceuticals.
References
- 1. The measurement of feruloylquinic acids and caffeoylquinic acids in coffee beans. Development of the technique and its preliminary application to green coffee beans - PubMed [pubmed.ncbi.nlm.nih.gov]
- 2. Identification of phenolic compounds in plum fruits (Prunus salicina L. and Prunus domestica L.) by high-performance liquid chromatography/tandem mass spectrometry and characterization of varieties by quantitative phenolic fingerprints - PubMed [pubmed.ncbi.nlm.nih.gov]
- 3. Phenolic profiling of peach (Prunus persica [L.] Batsch) fruit, twigs, and leaves using high-resolution UHPLC-Orbitrap-MS2 - PMC [pmc.ncbi.nlm.nih.gov]
- 4. pharmacognosyjournal.com [pharmacognosyjournal.com]
- 5. researchgate.net [researchgate.net]
- 6. researchgate.net [researchgate.net]
- 7. Phenolic Antioxidants Identified by ESI-MS from Yerba Maté (Ilex paraguariensis) and Green Tea (Camelia sinensis) Extracts [mdpi.com]
- 8. researchgate.net [researchgate.net]
- 9. Antiphotooxidative activity of protoberberines derived from Coptis japonica makino in the chlorophyll-sensitized photooxidation of oil - PubMed [pubmed.ncbi.nlm.nih.gov]
- 10. pnfs.or.kr [pnfs.or.kr]
- 11. researchgate.net [researchgate.net]
- 12. researchgate.net [researchgate.net]
